Cas no 133827-50-6 (Ethyl 5-hydroxy-3-methylisoxazole-4-carboxylate)

• Product Name: Ethyl 5-hydroxy-3-methylisoxazole-4-carboxylate
• CAS No: 133827-50-6
• MF: C₇H₉NO₄
• MW: 171.150662183762
• MDL: MFCD24394828
• CID: 4585301
• PubChem ID: 289544
• Update Time: 2025-05-21

Ethyl 5-hydroxy-3-methylisoxazole-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 5-hydroxy-3-methylisoxazole-4-carboxylate
• ethyl 3-methyl-5-oxo-2H-1,2-oxazole-4-carboxylate
• NSC151718
• 4-ethoxycarbonyl-3-methylisoxazol-5-one
• S12267
• ethyl 3-methyl-5-oxo-2,5-dihydroisoxazole-4-carboxylate
• Ethyl3-methyl-5-oxo-2,5-dihydroisoxazole-4-carboxylate
• ETHYL 5-HYDROXY-3-METHYL-1,2-OXAZOLE-4-CARBOXYLATE
• 4-isoxazolecarbo
• SCHEMBL14710756
• EN300-91672
• LS-09302
• 133827-50-6
• SCHEMBL5251313
• ALBB-027181
• 146037-86-7
• MFCD24394828
• Z1262328781
• AKOS017259099
• NSC-151718
• DB-108936
• 4-isoxazolecarboxylic acid, 5-hydroxy-3-methyl-, ethyl ester
• Ethyl 5-hydroxy-3-methylisoxazole-4-carboxylate

• MDL： MFCD24394828
• Inchi： 1S/C7H9NO4/c1-3-11-6(9)5-4(2)8-12-7(5)10/h8H,3H2,1-2H3
• InChI Key： QLNYORXNSOZGSD-UHFFFAOYSA-N
• SMILES： O1C(C(C(=O)OCC)=C(C)N1)=O

Computed Properties

• Exact Mass: 171.05315777g/mol
• Monoisotopic Mass: 171.05315777g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 256
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 64.599

Additional information on Ethyl 5-hydroxy-3-methylisoxazole-4-carboxylate

Ethyl 5-hydroxy-3-methylisoxazole-4-carboxylate (CAS No. 133827-50-6): A Comprehensive Overview

Ethyl 5-hydroxy-3-methylisoxazole-4-carboxylate (CAS No. 133827-50-6) is a significant compound in the field of chemical and pharmaceutical research. This compound, characterized by its unique molecular structure, has garnered considerable attention due to its potential applications in various biochemical pathways and drug development processes.

The molecular formula of Ethyl 5-hydroxy-3-methylisoxazole-4-carboxylate is C₇H₈O₄, reflecting its composition of carbon, hydrogen, and oxygen atoms. The presence of both hydroxyl and carboxyl functional groups makes this compound a versatile intermediate in organic synthesis, particularly in the preparation of more complex molecules.

In recent years, the study of isoxazole derivatives has seen substantial growth, driven by their diverse biological activities. Among these derivatives, Ethyl 5-hydroxy-3-methylisoxazole-4-carboxylate has been explored for its potential role in modulating various enzymatic pathways. Specifically, research indicates that this compound may interact with enzymes involved in inflammation and oxidative stress, making it a promising candidate for therapeutic applications.

The pharmacological significance of Ethyl 5-hydroxy-3-methylisoxazole-4-carboxylate lies in its ability to influence key biological processes. Studies have demonstrated that it can act as a modulator of certain kinases and phosphatases, which are critical in cell signaling pathways. By targeting these enzymes, the compound may help in regulating processes such as cell growth and differentiation, which are often dysregulated in diseases like cancer.

Moreover, the structural features of Ethyl 5-hydroxy-3-methylisoxazole-4-carboxylate make it an attractive scaffold for drug design. Its isoxazole ring system provides a rigid core that can be modified to enhance binding affinity to specific targets. This flexibility has led to its incorporation in several drug discovery campaigns aimed at developing novel therapeutics for neurological disorders.

The synthesis of Ethyl 5-hydroxy-3-methylisoxazole-4-carboxylate involves multi-step organic reactions that highlight the compound's synthetic utility. The process typically begins with the formation of the isoxazole ring through cyclization reactions, followed by functional group modifications to introduce the hydroxyl and ester groups. These synthetic strategies not only showcase the compound's versatility but also its feasibility for large-scale production.

In academic research, Ethyl 5-hydroxy-3-methylisoxazole-4-carboxylate has been utilized as a reference compound in various biochemical assays. Its well-characterized structure and reactivity make it an ideal standard for validating experimental protocols. Researchers often use this compound to benchmark new synthetic methods or to assess the efficacy of novel catalysts in organic transformations.

The industrial relevance of this compound is further underscored by its application in pharmaceutical manufacturing. Companies engaged in drug development have shown interest in incorporating derivatives of Ethyl 5-hydroxy-3-methylisoxazole-4-carboxylate into their pipelines due to its perceived biological activity and synthetic tractability. This interest has spurred further research into optimizing its production and exploring new derivatives with enhanced properties.

Recent advancements in computational chemistry have also contributed to the understanding of Ethyl 5-hydroxy-3-methylisoxazole-4-carboxylate. Molecular modeling studies have provided insights into its interactions with biological targets, helping researchers predict potential side effects and optimize dosing regimens. These computational approaches complement traditional experimental methods, offering a more holistic view of the compound's pharmacological profile.

The future prospects of Ethyl 5-hydroxy-3-methylisoxazole-4-carboxylate are promising, with ongoing research aiming to uncover new applications and refine existing ones. As our understanding of biochemical pathways continues to evolve, this compound is likely to play an increasingly important role in both academic research and industrial applications.